2-Chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C9H9ClN4O/c1-6-2-8-11-4-7(5-14(8)13-6)12-9(15)3-10/h2,4-5H,3H2,1H3,(H,12,15)
• InChI Key: BGHDMHGXQMPTAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)CCl
• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a family of N-heterocyclic compounds that have significant impact in medicinal chemistry and material science due to their photophysical properties. They are strategic compounds for optical applications.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines have simpler and greener synthetic methodology (RME: 40–53%) as compared to those of BODIPYS (RME: 1.31–17.9%).

Molecular Structure Analysis

The electronic structure analysis based on DFT and TD-DFT calculations revealed that electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Chemical Reactions Analysis

Compounds 14, 13 and 15 showed significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively, compared to control drug sorafenib.

Physical And Chemical Properties Analysis

These compounds have tunable photophysical properties. The PPs bearing simple aryl groups such as 4a (4-Py), 4b (2,4-Cl 2 Ph), 4d (Ph) and 4e (4-MeOPh), allow good solid-state emission intensities (QY SS = 0.18 to 0.63) in these compounds.

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They are identified as strategic compounds for optical applications. Future research could focus on exploring their potential applications in this field.